Cas no 2138225-01-9 (1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl-
• CAS No: 2138225-01-9
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5300192
• Update Time: 2025-06-09

1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl-

• Inchi： 1S/C13H18N4O2/c1-8-5-14-11(9(2)13(8)19-4)6-17-10(3)12(7-18)15-16-17/h5,18H,6-7H2,1-4H3
• InChI Key： OQSCSTGRNWCVRJ-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=C(C)C(OC)=C2C)C(C)=C(CO)N=N1

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl-

Introduction to 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl and Its Significance in Modern Chemical Research

The compound with the CAS number 2138225-01-9, identified as 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl, represents a fascinating molecule in the realm of pharmaceutical and chemical synthesis. This compound belongs to the triazole class of heterocyclic compounds, which have garnered significant attention due to their diverse biological activities and synthetic utility. The presence of a hydroxymethyl group at the 4-position of the triazole ring and a complex pyridine substituent at the 1-position introduces unique chemical properties that make this molecule a promising candidate for further exploration in medicinal chemistry.

Triazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The structural motif of triazole is characterized by a three-membered ring containing two nitrogen atoms and one carbon atom, which can interact with various biological targets through hydrogen bonding and other non-covalent interactions. In the case of 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl, the additional substituents enhance its potential by introducing hydrophobic interactions and electronic effects that can modulate its binding affinity to biological receptors.

Recent advancements in chemical synthesis have enabled the development of novel triazole-based compounds with enhanced pharmacological properties. The pyridine moiety in this compound not only contributes to its structural complexity but also provides a platform for further functionalization. The 4-methoxy-3,5-dimethyl-2-pyridinyl group is particularly interesting as it combines methoxy and methyl groups in a way that can influence both the electronic distribution and steric environment around the triazole ring. This combination has been shown to enhance solubility and bioavailability in previous studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the hydroxymethyl group at the 4-position of the triazole ring is a critical step that requires careful optimization to avoid unwanted side products. Additionally, the attachment of the (4-methoxy-3,5-dimethyl-2-pyridinyl)methyl group necessitates a well-designed synthetic strategy to minimize competing reactions and maximize efficiency.

In terms of applications, 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl holds promise in several areas of research. One notable area is its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The unique structural features of this compound make it a versatile building block for designing molecules with tailored biological activities. For instance, modifications at the pyridine substituent could lead to compounds with improved binding affinity to specific enzymes or receptors involved in disease pathways.

Another exciting application lies in its potential as an agrochemical agent. Triazole derivatives have been widely used in agriculture due to their efficacy against fungal pathogens. The presence of additional functional groups in 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl could enhance its bioactivity against a broader range of pests or pathogens while maintaining environmental safety. This aspect is particularly relevant in light of growing concerns about resistance development among agricultural pests.

The compound's potential as an antioxidant is also worth mentioning. Hydroxymethyl groups are known to exhibit antioxidant properties by scavenging reactive oxygen species. When combined with the triazole core and pyridine substituent, this compound could offer novel mechanisms for combating oxidative stress-related diseases such as cancer and neurodegenerative disorders. Current research is exploring how structural modifications can fine-tune these antioxidant properties for therapeutic applications.

From a computational chemistry perspective, 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl provides an excellent model system for studying molecular interactions. Advanced computational methods can be employed to predict how this compound binds to biological targets at an atomic level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. Additionally, computational studies can help optimize synthetic routes by predicting reaction outcomes before experimental trials.

The role of this compound in drug discovery is further underscored by its potential as a scaffold for structure-based drug design (SBDD). SBDD relies on understanding the three-dimensional structure of biological targets to design molecules that fit precisely into active sites. The complex architecture of 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-5-methyl makes it an ideal candidate for SBDD approaches since it offers multiple sites for interaction with biological macromolecules.

In conclusion, 1H - 1 , 2 , 3 - Triazole - 4 - methanol , 1 - [( 4 - methoxy - 3 , 5 - dim ethyl - 2 - pyridinyl ) methyl ] - 5 - me thyl (CAS no . 2138225 -01 -9) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development . Its unique structural features , combined with recent breakthroughs in synthetic chemistry and computational biology , position it as a key player in future drug discovery efforts . As research continues to uncover new applications , this compound is poised to make substantial contributions to medicine and beyond .